Permabond 910

Specification

• CAS No.: 104521-52-0
• Molecular Formula: C12H11NO2
• Molecular Weight: 0

Introduction

Chemical Composition and Physical Properties

Permabond 910 is a single-component, 100% methyl cyanoacrylate adhesive characterized by its low viscosity and colorless appearance. The adhesive exists as a liquid monomer that polymerizes rapidly when confined between closely fitting surfaces in the presence of moisture. This chemical composition contributes to its excellent adhesion to metal surfaces while maintaining compatibility with a variety of other substrate materials.

The physical properties of Permabond 910 have been extensively documented through standardized testing. The adhesive exhibits a viscosity range of 70-90 mPa.s (cP) at 25°C and a specific gravity of 1.1. These properties contribute to its ability to flow easily into joints while maintaining sufficient body to prevent excessive migration from the application area. The cured adhesive achieves a hardness rating of 85 Shore D, indicating a rigid, highly crosslinked polymer structure that provides excellent load-bearing capability.

The following table summarizes the key physical properties of Permabond 910:

Property	Value	Unit
Chemical composition	Methyl cyanoacrylate	-
Appearance	Colorless	-
Viscosity at 25°C	70-90	mPa.s (cP)
Specific gravity	1.1	-
Maximum gap fill	0.15	mm (0.006 in)
Hardness (ISO868)	85	Shore D
Impact strength (ASTM D-950)	3-5	kJ/m²
Coefficient of thermal expansion	90 x 10⁻⁶	mm/mm/°C
Coefficient of thermal conductivity	0.1	W/(m.K)
Dielectric constant (10kHz)	2.5	-
Dielectric strength	25	kV/mm

The electrical properties of Permabond 910 make it suitable for applications where electrical insulation is required. With a dielectric constant of 2.5 at 10kHz and a dielectric strength of 25 kV/mm, the cured adhesive provides effective electrical isolation between conductive components. This combination of mechanical and electrical properties contributes to the versatility of Permabond 910 across various industrial applications.

Performance Characteristics and Curing Process

Permabond 910 demonstrates exceptional performance characteristics, particularly in terms of cure speed and bond strength development. The adhesive achieves fixture strength within 10-15 seconds on most surfaces, allowing for rapid assembly processes in manufacturing environments. This rapid cure mechanism is initiated by surface moisture, which triggers the anionic polymerization of the cyanoacrylate monomer, resulting in the formation of a strong, rigid polymer network between the bonded surfaces.

While initial handling strength is achieved quickly, the full development of bond strength continues over time. Complete cure is typically reached within 24 hours, although some sources indicate that full strength may be achieved in as little as 4 hours under optimal conditions. This progressive strength development allows for initial part handling and positioning, followed by maximum strength development for end-use requirements. The curing process is influenced by environmental factors including humidity, temperature, and the specific substrate materials being bonded, with acidic surfaces or larger gaps potentially extending the cure time.

The shear strength performance of Permabond 910 varies depending on the substrate materials. For steel substrates, the adhesive achieves shear strength values of 23-29 N/mm² (3300-4200 psi), demonstrating its exceptional performance on metal surfaces. The following table illustrates the shear strength values for various substrate materials:

Substrate	Shear Strength
Steel	23-29 N/mm² (3300-4200 psi)
Aluminum	13-15 N/mm² (1900-2200 psi)
Brass	21 N/mm² (3000 psi)
Stainless Steel	21 N/mm² (3000 psi)
ABS	>9 N/mm² (1300 psi) SF*
Acrylic	>14 N/mm² (2000 psi)
Phenolic	>10 N/mm² (1450 psi) SF*
Nitrile Rubber	>4 N/mm² (600 psi) SF*
Butyl Rubber	>2 N/mm² (300 psi) SF*

*SF indicates substrate failure, meaning the bond strength exceeds the inherent strength of the substrate material.

The rapid cure characteristics and high strength values make Permabond 910 particularly valuable in manufacturing processes where production efficiency and reliable bond performance are critical requirements.

Applications and Adhesion Properties

Permabond 910 was designed specifically for bonding metal surfaces, making it an ideal choice for applications involving steel, aluminum, and other metals. The methyl cyanoacrylate formulation provides excellent adhesion to these materials without requiring extensive surface preparation, although some metal surfaces such as aluminum, copper, and their alloys may benefit from abrasion to enhance bond strength. This metal bonding capability makes Permabond 910 a preferred option in industries such as automotive, electronics, and general manufacturing where metal assembly is common.

Despite its optimization for metal bonding, Permabond 910 demonstrates remarkable versatility by effectively adhering to a wide range of other materials. The adhesive forms strong bonds with most plastics, including ABS, acrylic, and phenolic, as well as various rubber formulations. This broad substrate compatibility enables the use of a single adhesive across mixed-material assemblies, simplifying inventory management and manufacturing processes. Additionally, Permabond 910 is formulated to be less aggressive to sensitive plastic surfaces such as Styrofoam, polycarbonate, and ABS, reducing the risk of stress cracking or surface damage during application.

The application versatility of Permabond 910 extends to its gap-filling capabilities. While optimized for thin bond lines with a maximum gap fill of 0.15 mm (0.006 in), the adhesive effectively bridges small surface irregularities to provide uniform stress distribution across the bond area. This characteristic is particularly valuable in precision assembly applications where components must maintain close tolerances while accommodating minor surface variations. The low viscosity formulation ensures adequate flow into joint areas, while the rapid cure mechanism minimizes the risk of adhesive migration away from the intended application site.

Standards and Specifications

Permabond 910 meets several important industry standards and specifications, validating its performance characteristics and reliability for critical applications. The adhesive is approved to MIL-A-46050C Type I Class 2 for existing designs, a military specification that establishes performance requirements for cyanoacrylate adhesives in defense and aerospace applications. This specification addresses aspects including bond strength, temperature resistance, and environmental durability, confirming the adhesive's suitability for demanding operational environments.

For new designs, Permabond 910 conforms to CID A-A-3097 Type I Class 2, the commercial item description that has superseded the MIL specification for many applications. This standard represents the continued evolution of performance requirements for industrial cyanoacrylate adhesives, incorporating contemporary testing methodologies and performance criteria. The compliance with both established and current specifications demonstrates the formulation's ability to meet evolving industry requirements while maintaining its fundamental performance characteristics.

The standardization of Permabond 910's performance provides engineers and product designers with a reliable baseline for adhesive selection and application development. The specification compliance facilitates quality assurance processes and supports regulatory documentation requirements in industries where material traceability and performance validation are critical considerations. This standardization extends to manufacturing processes, where the consistent performance of Permabond 910 supports repeatable assembly operations and predictable bond characteristics.

Comparative Analysis with Other Adhesives

Within the Permabond product line, the 910 formulation represents the foundation upon which various specialized cyanoacrylate adhesives have been developed. While maintaining the original methyl cyanoacrylate chemistry, newer formulations have addressed specific application challenges. For example, Permabond's 940 series offers non-blooming, low-odor alternatives that eliminate the white residue formation common to standard cyanoacrylates, while maintaining rapid cure characteristics and high bond strength. This evolution demonstrates how the fundamental chemistry of Permabond 910 has been modified to address specific performance requirements while preserving its core attributes.

For high-temperature applications beyond the capabilities of standard Permabond 910, the company has developed specialized formulations such as Permabond 820, which withstands temperatures up to 200°C (390°F) without secondary heat curing. More extreme temperature resistance is available with Permabond products 919, 920, and 922, which resist temperatures up to 250°C (482°F) after secondary heat curing. These specialized formulations extend the application range of cyanoacrylate technology while building upon the established performance of the original 910 formulation.

When bonding difficult substrates such as polyolefins, which traditionally present challenges for cyanoacrylate adhesives, Permabond has developed alternatives like the TA4610 formulation. This product bonds polypropylene without requiring primers or surface treatments, addressing applications where Permabond 910 would have limitations. Similarly, for applications requiring enhanced impact and peel resistance, Permabond offers toughened grades including 731, 735, and 737, which provide greater flexibility and impact resistance than the standard 910 formulation. These developments illustrate how specific performance limitations of Permabond 910 have been addressed through formulation innovations while maintaining the rapid cure and ease of application that characterize cyanoacrylate adhesives.